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Compound of Interest

Compound Name: AR-C118925XX

Cat. No.: B605563

This document provides crucial guidance for researchers, scientists, and drug development
professionals on the safe handling, storage, and disposal of AR-C118925XX, a potent and
selective P2Y2 receptor antagonist. Adherence to these procedures is vital for ensuring
laboratory safety and maintaining experimental integrity.

Compound Properties and Storage

AR-C118925XX is a selective and competitive antagonist for the P2Y2 receptor.[1][2][3] For
optimal stability, the compound in its solid form and prepared stock solutions should be stored
under specific conditions.
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Parameter

Value

Source

Chemical Name

5-[[5-(2,8-Dimethyl-5H-
dibenzo[a,d]cyclohepten-5-
yI)-3,4-dihydro-2-oxo-4-thioxo-
1(2H)-pyrimidinyllmethyl]-N-
2H-tetrazol-5-yl-2-
furancarboxamide

[1]

Molecular Formula C28H23N703S [2][3]
Molecular Weight 537.59 g/mol [1112]131[4]
CAS Number 216657-60-2 [2][3][4]
Purity >97% (HPLC) [1][2]13]
Solubility Soluble to 100 mM in DMSO [1112][3]

Powder Storage

Store at -20°C forup to 3

years

[4]115]

Stock Solution Storage

Store in aliquots at -80°C for
up to 1 year or -20°C for up to
1 month. Avoid repeated

freeze-thaw cycles.

[4]115]

Personal Protective Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) for AR-C118925XX was not located,
standard laboratory safety protocols for handling potent small molecules should be strictly

followed. The following PPE is mandatory when handling AR-C118925XX in solid or solution

form:
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PPE Category

Specific Requirements

Rationale

Hand Protection

Nitrile or other chemically

resistant gloves.

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or goggles.

To protect eyes from splashes

or airborne particles.

Body Protection

A standard laboratory coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. A
respirator may be necessary
for handling large quantities of

powder.

To prevent inhalation of the

compound.

Operational Plan: Stock Solution Preparation

This protocol outlines the steps for preparing a stock solution of AR-C118925XX. All

procedures should be performed in a chemical fume hood.

Objective: To prepare a 10 mM stock solution of AR-C118925XX in DMSO.

Materials:

Procedure:

AR-C118925XX powder

Anhydrous Dimethyl Sulfoxide (DMSO)
Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

» Pre-weighing Preparation: Allow the vial of AR-C118925XX powder to equilibrate to room

temperature before opening to prevent condensation.
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» Weighing: Carefully weigh the desired amount of AR-C118925XX powder in a suitable
container. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.538 mg of
the compound.

e Solubilization: Add the appropriate volume of DMSO to the powder. For a 10 mM solution, if
you weighed 0.538 mg, add 100 pL of DMSO.

e Mixing: Gently vortex or sonicate the solution until the compound is completely dissolved.
Visually inspect the solution to ensure there are no particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -80°C for long-term storage or at -20°C for short-
term use.

Disposal Plan

Dispose of all waste containing AR-C118925XX in accordance with institutional, local, state,
and federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines.

e Solid Waste: Collect unused AR-C118925XX powder and any contaminated materials (e.g.,
weigh boats, gloves, paper towels) in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Collect solutions containing AR-C118925XX in a compatible, sealed, and
clearly labeled liquid hazardous waste container. Do not dispose of this chemical down the
drain.

e Sharps Waste: Any needles or syringes contaminated with AR-C118925XX must be
disposed of in a designated sharps container.

Signaling Pathway and Experimental Workflow

AR-C118925XX acts as an antagonist to the P2Y2 receptor, a G protein-coupled receptor
(GPCR).[1][2][3] Activation of the P2Y2 receptor by agonists like ATP or UTP initiates a
signaling cascade that leads to various cellular responses.[1][2][6] AR-C118925XX blocks this
activation.
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Caption: P2Y2 receptor signaling pathway and the inhibitory action of AR-C118925XX.

The following diagram illustrates a typical workflow for an in vitro experiment designed to test
the efficacy of AR-C118925XX.
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Caption: A typical in vitro experimental workflow for evaluating AR-C118925XX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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